Cas no 881204-70-2 (4-bromo-5,6,7,8-tetrahydroquinoline)

4-bromo-5,6,7,8-tetrahydroquinoline structure
881204-70-2 structure
Product Name:4-bromo-5,6,7,8-tetrahydroquinoline
CAS No:881204-70-2
MF:C9H10BrN
MW:212.086401462555
MDL:MFCD28647691
CID:3523896
PubChem ID:59555726
Update Time:2025-04-21

4-bromo-5,6,7,8-tetrahydroquinoline Chemical and Physical Properties

Names and Identifiers

    • QUINOLINE, 4-BROMO-5,6,7,8-TETRAHYDRO-
    • 4-bromo-5,6,7,8-tetrahydroquinoline
    • GKB20470
    • EN300-345551
    • 825-467-5
    • CQXCEWIDPHPVAH-UHFFFAOYSA-N
    • 881204-70-2
    • CS-0137427
    • SCHEMBL8264767
    • MDL: MFCD28647691
    • Inchi: 1S/C9H10BrN/c10-8-5-6-11-9-4-2-1-3-7(8)9/h5-6H,1-4H2
    • InChI Key: CQXCEWIDPHPVAH-UHFFFAOYSA-N
    • SMILES: BrC1C=CN=C2C=1CCCC2

Computed Properties

  • Exact Mass: 210.99966g/mol
  • Monoisotopic Mass: 210.99966g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 138
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 12.9Ų

4-bromo-5,6,7,8-tetrahydroquinoline Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
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881204-70-2 95%+
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Enamine
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881204-70-2 95.0%
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Enamine
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881204-70-2 95.0%
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Enamine
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881204-70-2 95.0%
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Enamine
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881204-70-2 95.0%
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Enamine
EN300-345551-5.0g
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Enamine
EN300-345551-10.0g
4-bromo-5,6,7,8-tetrahydroquinoline
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Enamine
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